2,4-dichloro-N-(2-(3-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[3-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H21Cl2N3O3S/c25-16-7-8-18(20(26)12-16)24(31)27-9-10-29-14-22(19-5-1-2-6-21(19)29)33-15-23(30)28-13-17-4-3-11-32-17/h1-8,11-12,14H,9-10,13,15H2,(H,27,31)(H,28,30)
• InChI Key: YPNLMEQUSARIIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCNC(=O)C3=C(C=C(C=C3)Cl)Cl)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C24H21Cl2N3O3S
• Molecular Weight: 502.4 g/mol

Description

2,4-dichloro-N-(2-(3-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H21Cl2N3O3S and its molecular weight is 502.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergy Agents Development

• Research on N-(4-substituted-thiazolyl)oxamic acid derivatives, analogous in complexity and potentially in function, highlights efforts in developing potent, orally active antiallergy agents. These compounds, synthesized through a series of chemical reactions, showed significant antiallergy activity in rat models, surpassing existing treatments like disodium cromoglycate (Hargrave, Hess, & Oliver, 1983).

Anticancer and Anti-Inflammatory Agents

• Another study synthesized novel benzodifuranyl derivatives from visnaginone and khellinone, showcasing the synthesis of complex molecules with potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their COX-1/COX-2 inhibition, along with analgesic and anti-inflammatory activities, showing significant potential in these areas (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Melanoma Cytotoxicity

• Research into alkylating benzamides with melanoma cytotoxicity demonstrates the application of complex benzamide derivatives for targeted drug delivery in melanoma cells. These compounds exhibited higher toxicity against melanoma cells compared to the parent compound, chlorambucil, suggesting their potential in enhancing efficacy through selective delivery (Wolf et al., 2004).

Antibacterial, Antiurease, and Antioxidant Activities

• A study on the synthesis of 4-amino-3-furan-2-yl-5-phenyl-1,2,4-triazoles and related compounds explored their antibacterial, antiurease, and antioxidant activities. These findings underscore the utility of such complex molecules in developing new treatments with multiple biological activities (Sokmen et al., 2014).

Antimicrobial Agents

• Efforts to synthesize novel 2-(substituted amino)alkylthiopyrimidin-4(3H)-ones as potential antimicrobial agents highlight the ongoing research into heterocyclic compounds for pharmaceutical applications. These compounds displayed significant antimicrobial activity, underscoring the potential of complex benzamide derivatives in combating microbial infections (Attia et al., 2013).